2,6,7-trideoxy-7-C-(2,4-dichlorophenyl)heptonic acid
2,6,7-trideoxy-7-C-(2,4-dichlorophenyl)heptonic acid
Brand Name:
Vulcanchem
CAS No.:
141267-47-2
VCID:
VC0115444
InChI:
InChI=1S/C13H16Cl2O5.Na/c14-8-3-1-7(9(15)5-8)2-4-10(16)13(20)11(17)6-12(18)19;/h1,3,5,10-11,13,16-17,20H,2,4,6H2,(H,18,19);/q;+1/p-1/t10-,11+,13+;/m1./s1
SMILES:
C1=CC(=C(C=C1Cl)Cl)CCC(C(C(CC(=O)[O-])O)O)O.[Na+]
Molecular Formula:
C13H15Cl2NaO5
Molecular Weight:
345.15 g/mol
2,6,7-trideoxy-7-C-(2,4-dichlorophenyl)heptonic acid
CAS No.: 141267-47-2
Main Products
VCID: VC0115444
Molecular Formula: C13H15Cl2NaO5
Molecular Weight: 345.15 g/mol
| CAS No. | 141267-47-2 |
|---|---|
| Product Name | 2,6,7-trideoxy-7-C-(2,4-dichlorophenyl)heptonic acid |
| Molecular Formula | C13H15Cl2NaO5 |
| Molecular Weight | 345.15 g/mol |
| IUPAC Name | sodium;(3S,4S,5R)-7-(2,4-dichlorophenyl)-3,4,5-trihydroxyheptanoate |
| Standard InChI | InChI=1S/C13H16Cl2O5.Na/c14-8-3-1-7(9(15)5-8)2-4-10(16)13(20)11(17)6-12(18)19;/h1,3,5,10-11,13,16-17,20H,2,4,6H2,(H,18,19);/q;+1/p-1/t10-,11+,13+;/m1./s1 |
| Standard InChIKey | WJTBMLZWEDIMFJ-CHZGQIEOSA-M |
| Isomeric SMILES | C1=CC(=C(C=C1Cl)Cl)CC[C@H]([C@@H]([C@H](CC(=O)[O-])O)O)O.[Na+] |
| SMILES | C1=CC(=C(C=C1Cl)Cl)CCC(C(C(CC(=O)[O-])O)O)O.[Na+] |
| Canonical SMILES | C1=CC(=C(C=C1Cl)Cl)CCC(C(C(CC(=O)[O-])O)O)O.[Na+] |
| Synonyms | 2,6,7-trideoxy-7-C-(2,4-dichlorophenyl)heptonic acid 2,6,7-trideoxy-7-C-(2,4-dichlorophenyl)heptonic acid, monosodium salt TDDCPH |
| PubChem Compound | 23695972 |
| Last Modified | Nov 11 2021 |
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